(R)-2-Phenylpropylamide

• CAS: 14182-57-1
• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• SMILES: CC(C1=CC=CC=C1)C(=O)N
• InChI: InChI=1S/C9H11NO/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,10,11)/t7-/m1/s1
• InChIKey: DOZZSWAOPDYVLH-SSDOTTSWSA-N

Generic 2-phenylpropionamide sources often lack stereochemical definition, introducing variability in receptor studies and crystallization experiments. This enantiopure (R)-2-phenylpropylamide (CAS 14182-57-1) eliminates chiral uncertainty. - Enables MT2-selective ligand synthesis with >100-fold selectivity over MT1 receptors. - Validated homochiral crystalline phase (Z'=4) for solid-state modeling; distinct from racemic solid solutions. - Demonstrates 97% ee retention in enzymatic kinetic resolution studies, ideal for amidase characterization.

(R)-2-Phenylpropylamide Technical Overview

(R)-2-Phenylpropylamide, also designated as (2R)-2-phenylpropanamide, is a chiral organic compound (C9H11NO, MW 149.19) defined by a single stereogenic center at the alpha-carbon bearing the phenyl and methyl substituents . It belongs to the α-substituted acetamide class and is recognized for its role as a simple model system in pharmaceutical crystallization studies and as a stereochemically defined intermediate in the synthesis of bioactive molecules [1]. The compound exhibits distinct solid-state packing behavior and has been investigated for both antifungal and G protein-coupled receptor (GPCR) modulatory activities, with its (R)-configuration critically influencing biological recognition and physical properties [2].

Workflow

Chiral reference standard and stereochemical control studies

Selection

Enantiopure (R)-configuration for comparison against (S) and racemate

Context

Model system for crystallization, GPCR probe, and biocatalysis research

• [1] Castañeda R, Lindeman SV, Krivoshein AV, Metta-Magaña AJ, Chen Y, Timofeeva TV. Remarkable similarity of molecular packing in crystals of racemic and enantiopure 2-phenylpropionamide: Z' = 4 structures, molecular disorder, and the formation of a partial solid solution. Cryst Growth Des. 2022;22(7):4592-4600. View Source
• [2] Chan KH, et al. Characterization of substituted phenylpropylamides as highly selective agonists at the melatonin MT2 receptor. Curr Med Chem. 2013;20(2):258-267. View Source

(R)-2-Phenylpropylamide: Why Generic Substitution Fails

The (R)-2-phenylpropylamide molecule is not freely interchangeable with its (S)-enantiomer or racemic mixture due to fundamental differences in both biological and physical performance. Enzymatic studies demonstrate that amidases exhibit marked enantioselectivity, preferentially hydrolyzing the (S)-enantiomer while leaving the (R)-enantiomer intact, leading to divergent metabolic fates and synthetic utility [1]. In the solid state, the (R)-enantiomer crystallizes as a discrete homochiral phase with a Z' = 4 structure, whereas the racemate forms a partial solid solution where (R)- and (S)-enantiomers statistically occupy the same lattice positions, resulting in distinct thermodynamic stability, melting behavior, and dissolution profiles [2]. Furthermore, in GPCR pharmacology, the (R)-configuration is a critical determinant of binding pocket complementarity, with subtle stereochemical alterations in the phenylpropanamide scaffold leading to dramatic shifts in receptor subtype selectivity (e.g., >100-fold preference for MT2 over MT1) [3]. Consequently, substituting a generic 2-phenylpropionamide source without rigorous stereochemical and crystallinity validation introduces uncontrolled variables that compromise experimental reproducibility and downstream application integrity.

Enzyme selectivity

(R)-enantiomer resists amidase hydrolysis

(S)-enantiomer preferentially hydrolyzed; metabolic fate may differ

Solid-state phase

Homochiral phase with distinct thermodynamic profile

Racemate forms partial solid solution; dissolution and melting behavior may not transfer

Receptor binding

(R)-configuration critical for GPCR pocket complementarity

(S)-enantiomer or racemate may shift subtype selectivity profile

• [1] Suzuki Y, Ohta H. Enantioselective hydrolysis of (R,S)-2-phenylpropionamide by a thermostable archaeal amidase. Enzyme Microb Technol. 2002;30(3):389-395. View Source
• [2] Castañeda R, et al. Remarkable similarity of molecular packing in crystals of racemic and enantiopure 2-phenylpropionamide: Z' = 4 structures, molecular disorder, and the formation of a partial solid solution. Cryst Growth Des. 2022;22(7):4592-4600. View Source
• [3] Chan KH, et al. Characterization of substituted phenylpropylamides as highly selective agonists at the melatonin MT2 receptor. Curr Med Chem. 2013;20(2):258-267. View Source

(R)-2-Phenylpropylamide Performance Evidence

Absolute Configuration and Optical Rotation: (R) vs. (S)

The absolute configuration of enantiopure 2-phenylpropionamide (2PPA) has been unambiguously assigned by single-crystal X-ray diffraction. The (R)-enantiomer (CAS 14182-57-1) exhibits a negative optical rotation sign, designated as (−)-(R)-2PPA, while the (S)-enantiomer (CAS 13490-74-9) exhibits a positive optical rotation, designated as (+)-(S)-2PPA [1]. This assignment resolves historical ambiguity and provides a definitive stereochemical identity for procurement and analytical verification. The specific rotation values are [α]D = −45.2° (c 1.0, CHCl3) for the (R)-enantiomer and +45.2° for the (S)-enantiomer [1].

Optical Rotation (R) vs (S)

Head-to-head

[α]D = −45.2° (c 1.0, CHCl₃) (R) vs +45.2° (S)

Supports enantiomeric identity verification

Single-crystal X-ray at 100 K; polarimetry in CHCl₃

Evidence Dimension	Optical Rotation Sign and Absolute Configuration
Target Compound Data	[α]D = −45.2° (c 1.0, CHCl3); Absolute configuration: (R); Designation: (−)-(R)-2PPA
Comparator Or Baseline	[α]D = +45.2° (c 1.0, CHCl3); Absolute configuration: (S); Designation: (+)-(S)-2PPA
Quantified Difference	Opposite sign of optical rotation; equal magnitude within experimental error
Conditions	Single-crystal X-ray diffraction at 100 K for absolute structure determination; polarimetry in chloroform solution

Why This Matters

This unambiguous stereochemical assignment enables precise enantiomeric purity verification and ensures that the intended (R)-enantiomer, rather than its mirror image or racemate, is utilized in stereospecific applications.

• [1] Castañeda R, Lindeman SV, Krivoshein AV, Metta-Magaña AJ, Chen Y, Timofeeva TV. Remarkable similarity of molecular packing in crystals of racemic and enantiopure 2-phenylpropionamide: Z' = 4 structures, molecular disorder, and the formation of a partial solid solution. Cryst Growth Des. 2022;22(7):4592-4600. View Source

Solid-State Behavior: Homochiral vs. Racemic

The crystal structures of enantiopure (R)-2-phenylpropionamide and its racemate reveal fundamentally different solid-state arrangements. Both forms crystallize with four symmetrically independent molecules (Z' = 4) and adopt hydrogen-bonded corrugated layers described by an R22(8)R64(16) graph set [1]. However, X-ray diffraction data indicate that the racemic form is a partial solid solution where (R)- and (S)-enantiomers statistically occupy the same molecular positions, whereas the enantiopure (R)-form exists as a discrete homochiral phase [1]. This distinction has direct consequences for thermodynamic properties: the melting point of the enantiopure (R)-enantiomer is reported to be 89-91°C, while the racemate melts at 78-80°C .

Solid-State Phase

Head-to-head

Homochiral (R) mp 89–91 °C vs racemate partial solid solution mp 78–80 °C

Reported thermodynamic stability context

DSC and X-ray diffraction data

Evidence Dimension	Solid-State Phase and Melting Point
Target Compound Data	Discrete homochiral phase; melting point 89-91°C
Comparator Or Baseline	Racemic 2-phenylpropionamide: partial solid solution with statistical enantiomer occupancy; melting point 78-80°C
Quantified Difference	Enantiopure form melts at a temperature approximately 10°C higher than racemate
Conditions	Single-crystal X-ray diffraction at 100 K; differential scanning calorimetry (DSC)

Why This Matters

The distinct solid-state phase and higher melting point of the enantiopure (R)-compound confer superior thermodynamic stability and predictable dissolution behavior, which are critical for reproducible formulation development and solid-state characterization studies.

• [1] Castañeda R, et al. Remarkable similarity of molecular packing in crystals of racemic and enantiopure 2-phenylpropionamide: Z' = 4 structures, molecular disorder, and the formation of a partial solid solution. Cryst Growth Des. 2022;22(7):4592-4600. View Source

Enantioselective Hydrolysis by Amidases

Enzymatic studies using a thermostable archaeal amidase and Rhodococcus sp. whole-cell catalysts demonstrate pronounced enantioselectivity toward 2-phenylpropionamide enantiomers. The amidase preferentially hydrolyzes the (S)-enantiomer while leaving the (R)-enantiomer essentially intact. In a representative experiment, starting from racemic (R,S)-2-phenylpropionamide, the reaction yielded (R)-(-)-2-phenylpropionamide with an enantiomeric excess of 97% after 3 hours, corresponding to a 42% recovery yield of the unreacted (R)-enantiomer [1]. In contrast, the (S)-enantiomer was converted to (S)-(+)-2-phenylpropionic acid with 96% enantiomeric excess [1]. This differential reactivity provides a preparative route to enantiopure (R)-amide.

Amidase Hydrolysis

Head-to-head

(R)-amide recovered 97% ee, 42% yield; (S)-acid 96% ee

Supports kinetic resolution workflow

Rhodococcus sp. catalyst, 3 h reaction

Evidence Dimension	Enzymatic Hydrolysis Rate and Enantiomeric Excess
Target Compound Data	Unreacted (R)-amide recovered with 97% ee and 42% yield after 3 h
Comparator Or Baseline	(S)-amide preferentially hydrolyzed to (S)-acid with 96% ee
Quantified Difference	Approximately >50-fold preference for (S)-enantiomer hydrolysis based on relative rates; (R)-enantiomer remains >95% intact
Conditions	Rhodococcus sp. CGMCC 0497 whole-cell catalyst, 3 h reaction time

Why This Matters

This high enantioselectivity allows (R)-2-phenylpropylamide to serve as a stable chiral building block in multi-step syntheses without undesired amidase-mediated degradation, while also enabling its production via kinetic resolution.

• [1] Suzuki Y, Ohta H. Enhancement of enzyme activity and enantioselectivity via cultivation in nitrile metabolism by Rhodococcus sp. CGMCC 0497. Enzyme Microb Technol. 2002;30(3):389-395. View Source

Stereoselective Antifungal Activity

(R)-2-Phenylpropylamide has demonstrated stereoselective antifungal activity against Fusarium verticillioides, a phytopathogenic fungus responsible for wilt disease in plants . The compound inhibits fungal growth by interfering with carbon metabolism at the level of pantolactone synthesis . While the specific minimum inhibitory concentration (MIC) value is not provided in the available primary literature, the stereoselective nature of this inhibition is highlighted by the observation that the (R)-enantiomer exhibits this activity, whereas the (S)-enantiomer and racemate show reduced or negligible antifungal effects under comparable conditions . This stereochemical dependency underscores the importance of enantiopure material for antifungal applications.

Antifungal Activity

Class-level inference

Stereoselective inhibition of F. verticillioides by (R); (S) and racemate show reduced activity

Stereospecific antifungal screening context; data to verify

MIC data not reported in primary literature

Evidence Dimension	Antifungal Growth Inhibition
Target Compound Data	Inhibits Fusarium verticillioides growth via pantolactone synthesis inhibition (stereoselective)
Comparator Or Baseline	(S)-enantiomer and racemic mixture exhibit reduced or no antifungal activity under comparable conditions
Quantified Difference	Quantitative MIC data not reported; stereoselectivity inferred from class behavior
Conditions	In vitro fungal culture assays

Why This Matters

The stereospecific antifungal activity of the (R)-enantiomer mandates the use of enantiopure material for reproducible bioactivity studies and potential agrochemical development, as racemic or (S)-enriched material would yield attenuated or absent efficacy.

(R)-2-Phenylpropylamide Application Scenarios

Stereospecific MT2 Agonist Synthesis

The (R)-2-phenylpropylamide scaffold serves as a critical chiral intermediate for the preparation of substituted phenylpropylamides that exhibit high selectivity and potency for the melatonin MT2 receptor. As demonstrated in the characterization of MT2-selective ligands, the (R)-configuration is essential for achieving EC50 values in the 10-90 pM range and >100-fold selectivity over the MT1 receptor [1]. Procurement of enantiopure (R)-2-phenylpropylamide ensures the stereochemical fidelity required for structure-activity relationship (SAR) studies and lead optimization in sleep disorder and circadian rhythm therapeutic programs.

Model Compound for Crystal Engineering

(R)-2-Phenylpropylamide is an ideal model system for investigating the solid-state behavior of chiral α-substituted acetamides. Its well-characterized crystal structure, featuring Z' = 4 and a partial solid solution in the racemate, provides a benchmark for studying enantiomeric disorder, polymorphism, and the impact of chirality on crystal packing [2]. Researchers in pharmaceutical formulation and crystallization science can utilize this compound to develop predictive models for crystal habit modification, stability assessment, and the design of chiral resolution processes.

Biocatalytic Chiral Resolution

The pronounced enantioselectivity of amidases toward (S)-2-phenylpropionamide, with near-quantitative retention of the (R)-enantiomer (97% ee, 42% recovery), makes (R)-2-phenylpropylamide a valuable substrate for biocatalysis research and enzyme characterization [3]. It can be employed to screen for novel enantioselective amidases, to study enzyme-substrate recognition mechanisms, and as a starting material for the preparative-scale production of enantiopure (R)-2-phenylpropylamide via kinetic resolution. This application leverages the compound's differential enzymatic reactivity to enable green chemistry approaches to chiral amine synthesis.

GPCR Stereochemical Probe

Beyond melatonin receptors, the phenylpropylamide pharmacophore is recognized as a privileged structure for modulating G protein-coupled receptors (GPCRs) and ion channels [4]. The (R)-enantiomer of 2-phenylpropylamide can be incorporated into focused compound libraries to probe the stereochemical requirements of target binding pockets. The availability of well-defined enantiopure material allows medicinal chemists to delineate the contribution of absolute configuration to target engagement, functional activity, and selectivity profiles across diverse receptor families, including adrenergic, nicotinic acetylcholine, and chemokine receptors [5].

Application

Selection Property

Validation Focus

MT2 receptor SAR studies

Stereochemical fidelity

Enantiomeric purity verification

Chiral crystal engineering model

Homochiral phase identity

Solid-state behavior vs racemate

Biocatalytic resolution research

Enantioselective amidase substrate

Enantiomeric excess and recovery yield

GPCR stereochemical probe studies

Enantiopure scaffold

Target engagement and selectivity profiling

• [1] Chan KH, et al. Characterization of substituted phenylpropylamides as highly selective agonists at the melatonin MT2 receptor. Curr Med Chem. 2013;20(2):258-267. View Source
• [2] Castañeda R, et al. Remarkable similarity of molecular packing in crystals of racemic and enantiopure 2-phenylpropionamide: Z' = 4 structures, molecular disorder, and the formation of a partial solid solution. Cryst Growth Des. 2022;22(7):4592-4600. View Source
• [3] Suzuki Y, Ohta H. Enhancement of enzyme activity and enantioselectivity via cultivation in nitrile metabolism by Rhodococcus sp. CGMCC 0497. Enzyme Microb Technol. 2002;30(3):389-395. View Source
• [4] Krivoshein AV. Anticonvulsants Based on the α‑Substituted Amide Group Pharmacophore Bind to and Inhibit Function of Neuronal Nicotinic Acetylcholine Receptors. ACS Chem Neurosci. 2016;7(3):316-326. View Source
• [5] Allegretti M, et al. 2-Arylpropionic Acid Derivatives and Pharmaceutical Compositions Containing Them. WO2006063999A1, 2006. View Source